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Compound of Interest

Compound Name: Boc-N-Me-Nle-OH

Cat. No.: B558269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-tert-

butoxycarbonyl-N-methyl-L-norleucine (Boc-N-Me-Nle-OH). Given the limited availability of

specific quantitative solubility data in public literature, this document focuses on providing a

detailed framework for researchers to determine solubility, including experimental protocols and

the expected impact of the compound's chemical structure on its solubility profile.

Physicochemical Properties
Boc-N-Me-Nle-OH is a synthetic amino acid derivative. The presence of the tert-

butoxycarbonyl (Boc) protecting group and the N-methyl group significantly influences its

physical and chemical properties, including its solubility.

Property Value Source

Molecular Formula C12H23NO4 Chem-Impex

Molecular Weight 245.32 g/mol Chem-Impex

CAS Number 117903-25-0 Chem-Impex

Appearance Clear, yellow oil Chem-Impex

Storage Conditions Store at 0-8°C Chem-Impex
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Data Presentation: Solubility Profile
Quantitative solubility data for Boc-N-Me-Nle-OH is not extensively reported in peer-reviewed

literature. The following table is provided as a template for researchers to populate with their

own experimentally determined values. This standardized format will facilitate the comparison

of solubility data across different solvents and conditions.

Organic
Solvent

Temperatur
e (°C)

Solubility
(g/L)

Solubility
(mg/mL)

Molar
Solubility
(mol/L)

Method of
Analysis

Methanol

Ethanol

Isopropanol

Acetone

Ethyl Acetate

Dichlorometh

ane

Chloroform

Tetrahydrofur

an (THF)

Acetonitrile

N,N-

Dimethylform

amide (DMF)

Dimethyl

Sulfoxide

(DMSO)

Toluene

Hexanes
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Experimental Protocols
The following is a detailed methodology for determining the equilibrium solubility of Boc-N-Me-
Nle-OH in organic solvents. This protocol is based on the widely accepted shake-flask method.

Materials
Boc-N-Me-Nle-OH

Analytical grade organic solvents

Calibrated analytical balance

Temperature-controlled shaker or incubator

Centrifuge

HPLC or UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of Boc-N-Me-Nle-OH to a series of vials.

Accurately pipette a known volume of the selected organic solvent into each vial.

Tightly cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled shaker set to the desired temperature.

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.
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Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow

undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a syringe fitted with a

0.22 µm filter.

Dilute the collected supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Quantification:

Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometric method

to determine the concentration of Boc-N-Me-Nle-OH.

Calculate the solubility based on the measured concentration and the dilution factor.

Mandatory Visualization
Experimental Workflow for Solubility Determination
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Preparation

Equilibration

Sampling & Analysis

Result

Add excess Boc-N-Me-Nle-OH to vials

Add known volume of solvent

Agitate at constant temperature (24-48h)

Allow undissolved solid to settle

Withdraw supernatant through filter

Dilute sample

Quantify concentration (HPLC/UV-Vis)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining compound solubility.
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Conceptual Impact of N-Methylation on Peptide
Properties
While Boc-N-Me-Nle-OH is a single amino acid derivative, its primary use is in peptide

synthesis. The inclusion of N-methylated amino acids can significantly alter the properties of a

peptide.

Modification

Impact on Peptide Properties

Incorporation of
N-Methylated Amino Acid

Increased Proteolytic Stability
shields peptide bond

Enhanced Membrane Permeabilityincreases lipophilicity

Altered Conformation

restricts backbone flexibility

Modified Receptor Binding

Click to download full resolution via product page

Caption: Impact of N-methylation on peptide properties.

To cite this document: BenchChem. [A Technical Guide to the Solubility of Boc-N-Me-Nle-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558269#boc-n-me-nle-oh-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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